N-(3-methoxypropyl)-4-((1-(3-methylbenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)cyclohexanecarboxamide

• IUPAC Name: N-(3-methoxypropyl)-4-[[1-[(3-methylphenyl)methyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]methyl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C26H33N3O4S/c1-18-5-3-6-20(15-18)17-28-22-11-14-34-23(22)25(31)29(26(28)32)16-19-7-9-21(10-8-19)24(30)27-12-4-13-33-2/h3,5-6,11,14-15,19,21H,4,7-10,12-13,16-17H2,1-2H3,(H,27,30)
• InChI Key: IVBZMOBZXQUOCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=C(C(=O)N(C2=O)CC4CCC(CC4)C(=O)NCCCOC)SC=C3
• Molecular Formula: C26H33N3O4S
• Molecular Weight: 483.6 g/mol

Description

N-(3-methoxypropyl)-4-((1-(3-methylbenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C26H33N3O4S and its molecular weight is 483.63. The purity is usually 95%.
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Scientific Research Applications

Potential Scientific Research Applications

Synthesis of Novel Compounds

The synthesis of novel compounds with potential biological activities is a primary application area. For example, research into the synthesis of new heterocyclic compounds derived from specific precursors has shown promise in creating compounds with anti-inflammatory and analgesic properties. These studies focus on the development of cyclooxygenase inhibitors with potential applications in pain and inflammation management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial and Antifungal Activities

The synthesis of compounds with antimicrobial and antifungal activities is another significant area of application. Research into novel pyrimidinone and oxazinone derivatives fused with thiophene rings has shown these compounds possess good antibacterial and antifungal activities, comparable to known drugs like streptomycin and fusidic acid (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Anticancer Activities

The development of compounds with anticancer activities is a critical area of research. Studies into novel pyrazole and pyrazolopyrimidine derivatives have demonstrated in vitro cytotoxicity against cancer cell lines, highlighting the potential of these compounds in cancer treatment (Hassan, Hafez, & Osman, 2014).